Cas no 1351499-39-2 (4-Acetyl-3-fluorophenylboronic acid pinacol ester)

4-Acetyl-3-fluorophenylboronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The acetyl and fluorine substituents enhance its utility in constructing complex aromatic frameworks, particularly in pharmaceutical and agrochemical synthesis. The pinacol ester group improves handling and shelf stability compared to free boronic acids, minimizing protodeboronation. This compound is particularly valuable for introducing acetyl-fluorophenyl motifs into target molecules, enabling precise structural modifications. Its compatibility with diverse reaction conditions makes it a versatile intermediate in medicinal chemistry and material science applications. Proper storage under inert conditions is recommended to maintain its integrity.
4-Acetyl-3-fluorophenylboronic acid pinacol ester structure
1351499-39-2 structure
Product Name:4-Acetyl-3-fluorophenylboronic acid pinacol ester
CAS No:1351499-39-2
MF:C14H18BFO3
MW:264.100327968597
MDL:MFCD18732911
CID:2138270
PubChem ID:66802112
Update Time:2025-05-27

4-Acetyl-3-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
    • 4-Acetyl-3-fluorophenylboronic acid pinacol ester
    • 1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
    • UDNSDVWJDRQRHR-UHFFFAOYSA-N
    • 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
    • CS-0189387
    • AKOS034830298
    • 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
    • 1351499-39-2
    • AB90453
    • DB-345157
    • Z2049700051
    • 1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
    • MFCD18732911
    • E91659
    • 1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
    • SCHEMBL794033
    • EN300-12582085
    • MDL: MFCD18732911
    • Inchi: 1S/C14H18BFO3/c1-9(17)11-7-6-10(8-12(11)16)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
    • InChI Key: UDNSDVWJDRQRHR-UHFFFAOYSA-N
    • SMILES: FC1=C(C(C)=O)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

  • Exact Mass: 264.1333028g/mol
  • Monoisotopic Mass: 264.1333028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5

4-Acetyl-3-fluorophenylboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A175920-50mg
4-Acetyl-3-fluorophenylboronic Acid Pinacol Ester
1351499-39-2
50mg
$ 50.00 2022-06-08
TRC
A175920-100mg
4-Acetyl-3-fluorophenylboronic Acid Pinacol Ester
1351499-39-2
100mg
$ 65.00 2022-06-08
TRC
A175920-500mg
4-Acetyl-3-fluorophenylboronic Acid Pinacol Ester
1351499-39-2
500mg
$ 135.00 2022-06-08
abcr
AB517508-1 g
4-Acetyl-3-fluorophenylboronic acid pinacol ester; 95%
1351499-39-2
1g
€153.40 2023-04-17
abcr
AB517508-5 g
4-Acetyl-3-fluorophenylboronic acid pinacol ester; 95%
1351499-39-2
5g
€418.90 2023-04-17
abcr
AB517508-10 g
4-Acetyl-3-fluorophenylboronic acid pinacol ester; 95%
1351499-39-2
10g
€679.60 2023-04-17
abcr
AB517508-25 g
4-Acetyl-3-fluorophenylboronic acid pinacol ester; 95%
1351499-39-2
25g
€1,287.00 2023-04-17
eNovation Chemicals LLC
Y1000840-5g
1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
1351499-39-2 95%
5g
$500 2024-08-02
Advanced ChemBlocks
N24261-1G
1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
1351499-39-2 95%
1G
$85 2023-09-16
Advanced ChemBlocks
N24261-5G
1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
1351499-39-2 95%
5G
$310 2023-09-16
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